5-Ethyl-2,2-dimethylpiperazine

• CAS RN: 138981-87-0
• Molecular Formula: C8H18N2
• Molecular Weight: 142.24 g/mol
• IUPAC Name: 5-ethyl-2,2-dimethylpiperazine
• InChI: InChI=1S/C8H18N2/c1-4-7-5-10-8(2,3)6-9-7/h7,9-10H,4-6H2,1-3H3
• InChI Key: SGKAMXOHIVSGKX-UHFFFAOYSA-N
• Canonical SMILES: CCC1CNC(CN1)(C)C

Description

5-Ethyl-2,2-dimethylpiperazine is a useful research compound. Its molecular formula is C8H18N2 and its molecular weight is 142.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In this example, another sample of 2,2-dimethyl-5-ethylpiperazine was prepared. Specifically, 150 cc of a Ni-Cu-Cr catalyst (1/8" diameter) was charged to a 0.815" ID tubular upward flow reactor. Two feeds, crude N-(2'-hydroxybutyl)-2-amino-2-methyl-1-propanol and ammonia were pumped through the catalyst bed at a rate of 0.30 lb/hr and 0.70 lb/hr, respectively. Hydrogen was also passed through the reactor at a rate of about 13 liters/hr. At 215° C. and 2200 psig, the products were collected. The resulting reaction mixture was vacuum distilled and then fractionally distilled at atmospheric pressure (b.p. 192° C.). About 70% yield of 2,2-dimethyl-5-ethylpiperazine was obtained.